Cas no 5406-22-4 (2-bromoethyl chloroacetate)

2-bromoethyl chloroacetate structure
2-bromoethyl chloroacetate structure
Product Name:2-bromoethyl chloroacetate
CAS No:5406-22-4
MF:C4H6BrClO2
MW:201.446239948273
CID:2626865
PubChem ID:221875
Update Time:2025-04-21

2-bromoethyl chloroacetate Chemical and Physical Properties

Names and Identifiers

    • 2-bromoethyl chloroacetate
    • AC1Q2HH6; ZINC00122154; Chlor-essigsaeure-(2-brom-4-methyl-anilid); N-Chloraceto-3-brom-4-amino-toluol; chloro-acetic acid-(2-bromo-4-methyl-anilide); Chlor-essigsaeure-(2-brom-aethylester); n-(2-bromo-4-methyl-phenyl)-2-chloro-acetamide; AC1Q25U6; chloro-acetic acid-(2-bromo-ethyl ester); SureCN1563575; CTK5G8106; AC1LEZMB;
    • SCHEMBL11802922
    • DTXSID80968891
    • NSC-6965
    • 5406-22-4
    • NSC6965
    • Inchi: 1S/C4H6BrClO2/c5-1-2-8-4(7)3-6/h1-3H2
    • InChI Key: XSNXJNSYKNZGLA-UHFFFAOYSA-N
    • SMILES: BrCCOC(CCl)=O

Computed Properties

  • Exact Mass: 199.92398
  • Monoisotopic Mass: 199.92397
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 76.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.643
  • Boiling Point: 222.5°C at 760 mmHg
  • Flash Point: 88.4°C
  • Refractive Index: 1.481
  • PSA: 26.3
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